4-((4-Hydroxy-3-methoxyphenyl)methylene)-2-thioxo-1,3-thiazolidin-5-one

• IUPAC Name: (4E)-4-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-5-one
• InChI: InChI=1S/C11H9NO3S2/c1-15-9-5-6(2-3-8(9)13)4-7-10(14)17-11(16)12-7/h2-5,13H,1H3,(H,12,16)/b7-4+
• InChI Key: YMICVZBDWKUOJX-QPJJXVBHSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)SC(=S)N2)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)SC(=S)N2)O
• Molecular Formula: C11H9NO3S2
• Molecular Weight: 267.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 4-Hydroxy-3-methoxyphenylacetonitrile, a phenolic glycoside, has been isolated from commercial Adenophora roots. Another study reported the synthesis of 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst.

Chemical Reactions Analysis

Specific chemical reactions involving “4-((4-Hydroxy-3-methoxyphenyl)methylene)-2-thioxo-1,3-thiazolidin-5-one” are not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, (4-Hydroxy-3-methoxyphenyl)methylene diacetate has a density of 1.3±0.1 g/cm3, boiling point of 375.5±42.0 °C at 760 mmHg, and a flash point of 140.5±21.4 °C.

Scientific Research Applications

Chemical Reactions and Synthesis

One study explored the reactions of 5-substituted-2-thioxo-4-oxo-1,3-thiazolidines with 4-methoxyphenylazide, leading to a variety of products through non site-selective reactions. This research provides insights into the compound's chemical behavior and potential for creating diverse derivatives with specific properties (Omar, Youssef, & Kandeel, 2000) source.

Structural and Supramolecular Studies

Another investigation focused on the supramolecular structures of thiazolidin-4-ones, including derivatives similar to the target compound. This study revealed intricate hydrogen-bonded dimers, chains, and sheets, contributing to the understanding of how these molecules interact in solid states and the potential implications for designing materials with specific properties (Delgado et al., 2005) source.

Biological Activities

Research on azomethines and 4-thiazolidinones, including compounds structurally related to the target molecule, has demonstrated a range of biological activities. This includes in vitro growth inhibition against several microbes and potential antitubercular activity against Mycobacterium tuberculosis H37Rv. Such studies highlight the compound's relevance in medicinal chemistry and drug design (Hirpara, Parekh, & Parekh, 2003) source.

Mechanism of Action

The mechanism of action of this compound is not directly available in the search results.

Safety and Hazards

The safety and hazards associated with this compound are not directly available in the search results.

Future Directions

The future directions for the study of this compound are not directly available in the search results.